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Chemical Profile of Titanium Hydroxide

The table below summarizes the core chemical data for titanium hydroxide.

Property Value

Common Name Titanium Hydroxide [1] [2]

CAS Registry Number 12651-23-9 [1] [2]

Molecular Formula H₄O₄Ti [1] [2]

Synonym Titanic Acid [1]

Molecular Weight 115.90 g/mol [2]

Titanium in Natural Ores and Minerals

Titanium is widely distributed in the Earth's crust but is not found in its pure metallic form [3] [4]. Its

economic extraction relies on a few key oxide minerals. Titanium hydroxide is not a naturally occurring

mineral [5] but is produced synthetically as a precursor to titanium dioxide.

The primary natural sources of titanium are detailed in the table below.
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Mineral
Chemical
Formula

TiO₂ Content Key Characteristics & Occurrence

Ilmenite [6] FeTiO₃ 55%-65% [6] Most significant source, accounting for ~90% of

production. Black/grey, slightly magnetic. Found in
heavy mineral sand deposits [6] [4].

Rutile [3]
[6]

TiO₂ ~90-100%
(High-grade)

[6]

Rich source of TiO₂. Brownish-red color. Mined from
mineral sands; can be upgraded from ilmenite

("synthetic rutile") [3] [6].

Anatase [3] TiO₂ ~90-100% One of the polymorphs of TiO₂, less common than

rutile [3].

Brookite [3] TiO₂ ~90-100% A polymorph of TiO₂ [3].

Perovskite
[4]

CaTiO₃ Varies A less common potential source, found in igneous
rocks [4].

Experimental Protocol: Phase Transformation of
Titanium Hydroxide

Research by Gerasimova et al. (2021) investigated the phase transformation of amorphous titanium

hydroxide into crystalline TiO₂ phases using mechanical activation [5]. The following workflow outlines

the core experimental methodology.
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Experimental workflow for phase transformation of titanium hydroxide [5]

Detailed Methodology

Material Preparation: The process begins with X-ray amorphous titanium hydroxide. The degree
of hydration is a key factor, with a lower degree leading to higher transformation efficiency [5]

Mechanical Activation: The hydroxide is subjected to high-energy ball milling in the presence of a
modifier additive. The intense mechanical energy induces structural breakdown and polymorphic

transformation into non-equilibrium crystalline phases [5]
Additives Used: The study used zinc compounds as modifiers, with the following efficiency trend:

ZnSO₄·7H₂O > Zn(NO₃)₂·6H₂O > ZnO. The additive influences the physical and chemical
transformations during milling [5]
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Phase Transformation Mechanism: The conversion of excess mechanical energy into thermal

energy initiates chemical reactions, leading to the formation of solid titanium-zinc solutions. This
accelerates the crystal structure restructuring during the subsequent calcination step [5]

Calcination and Final Product: The milled product is calcined (heated), following the transformation
pathway: Anatase → Brookite → Rutile. This final rutile product is crucial for industrial applications

[5]

Summary

Titanium hydroxide is a synthetically produced compound that acts as a vital precursor in material science.

Its transformation into crystalline titanium dioxide phases like anatase and rutile can be controlled through

methods such as mechanical activation, providing a pathway to produce high-value functional materials from

primary titanium ores like ilmenite and rutile.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s592549?utm_src=pdf-bulk
https://www.smolecule.com/products/s592549?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

